Cas no 36047-01-5 (trans-4-Phenylchalcone oxide)

• Product name: trans-4-Phenylchalcone oxide
• CAS No: 36047-01-5
• MF: C₂₁H₁₆O
• MW: 284.351145744324
• CID: 296065
• PubChem ID: 150734

trans-4-Phenylchalcone oxide Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one,3-[1,1'-biphenyl]-4-yl-1-phenyl-, (2E)-
• 3-(biphenyl-4-yl)-1-phenylprop-2-en-1-one
• 2-Propen-1-one,3-[1,1'-biphenyl]-4-yl-1-phenyl-, (E)-
• trans-4-Phenylchalcone
• (2E)-3-[1,1'-Biphenyl]-4-yl-1-phenyl-2-propen-1-one
• 2-Propen-1-one, 3-[1,1'-biphenyl]-4-yl-1-phenyl-, (2E)-
• [3-([1,1'-Biphenyl]-4-yl)oxiran-2-yl](phenyl)methanone
• SCHEMBL655373
• TRANS-4-PHENYLCHALCONE OXIDE
• DTXSID901002648
• SR-01000597661
• CCRIS 2240
• phenyl-[3-(4-phenylphenyl)oxiran-2-yl]methanone
• BDBM6120
• CHEMBL3661417
• 36047-01-5
• SR-01000597661-1
• 82389-34-2
• US8815951, Epoxide Hydrolase Inhibitor 8
• 4-Phenylchalcone oxide
• trans-4-Phenylchalcone oxide

• Inchi： 1S/C21H16O/c22-21(20-9-5-2-6-10-20)16-13-17-11-14-19(15-12-17)18-7-3-1-4-8-18/h1-16H/b16-13+
• InChI Key： WUPSFOFYQONBKI-DTQAZKPQSA-N
• SMILES： C(C1=CC=CC=C1)(=O)/C=C/C1=CC=C(C2=CC=CC=C2)C=C1

Computed Properties

• Exact Mass: 284.12
• Monoisotopic Mass: 284.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2
• XLogP3: 4.7

Experimental Properties

• Density: 1.114±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 116-118 ºC (acetone )
• Boiling Point: 462.7°C at 760 mmHg
• Flash Point: 203.8°C
• Refractive Index: 1.638
• Solubility: Insuluble (8.8E-4 g/L) (25 ºC),
• LogP: 5.24970